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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with Diallyl 2,2'-oxydiethyl dicarbonate (also known as CR-39 or allyl
diglycol carbonate) polymers. This resource provides troubleshooting guides and frequently
asked questions (FAQs) to address common issues related to polymer yellowing during
experimentation and use.

Frequently Asked Questions (FAQs)

Q1: What is Diallyl 2,2'-oxydiethyl dicarbonate and why is it used in our field?

Al: Diallyl 2,2'-oxydiethyl dicarbonate is a monomer used to produce a thermoset polymer
known for its exceptional optical clarity, high scratch resistance, and chemical inertness. In
research and development, particularly in drug development and optical applications, it is
valued for its use in manufacturing high-quality, lightweight lenses, and other transparent
components where maintaining clarity is crucial.

Q2: What causes the yellowing of Diallyl 2,2'-oxydiethyl dicarbonate polymers?

A2: The yellowing of these polymers is primarily a result of degradation caused by
environmental factors. The main culprits are:

» Ultraviolet (UV) Radiation: Exposure to UV light, especially in the 295-400 nm range, can
initiate photodegradation processes.[1][2] This is a significant concern for materials used in
applications with sun or artificial UV light exposure.
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e Thermal Degradation: High temperatures can accelerate the oxidation process and lead to
the breakdown of the polymer chains, causing discoloration.[1]

o Oxidation: The interaction of the polymer with oxygen, often accelerated by heat and UV
radiation, leads to the formation of chromophores (color-causing groups) within the polymer
structure.[2][3]

Q3: How can | prevent or reduce yellowing in my experiments?
A3: Several strategies can be employed to mitigate yellowing:

 Incorporate UV Stabilizers: Adding UV absorbers, such as benzotriazoles, or hindered amine
light stabilizers (HALS) to the monomer formulation before polymerization can significantly
reduce photodegradation.[4][5][6][7]

e Use Antioxidants: Phenolic antioxidants can be added to inhibit oxidative degradation caused
by heat and light.[3][9]

e Control Curing Conditions: The type and concentration of the polymerization initiator, as well
as the curing temperature and duration, can impact the initial color and long-term stability of
the polymer. For instance, using benzoyl peroxide (BPO) as an initiator may result in a
higher initial yellowness index compared to other initiators.[10]

o Proper Storage: Store the monomer and the final polymer in a cool, dark environment to
minimize exposure to heat and UV radiation.

Q4: How is yellowing in polymers quantified?

A4: Yellowing is most commonly quantified using the Yellowness Index (Y1). This is a number
calculated from spectrophotometric data that describes the change in color of a material from
clear or white toward yellow. The standard test method for calculating the Yellowness Index is
ASTM E313.[10][11][12][13][14][15] A lower Y1 value indicates less yellowing.

Troubleshooting Guide: Yellowing During Polymer
Synthesis and Use
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This guide provides a question-and-answer format to directly address specific issues you might
encounter.
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Problem

Potential Causes

Recommended Solutions

Polymer appears yellow

immediately after curing.

1. Initiator
Choice/Concentration: Certain
initiators, like benzoyl peroxide
(BPO), can contribute to a
higher initial yellowness.[10]
High concentrations of any
initiator can also lead to
discoloration.[16][17][18][19]
[20] 2. High Curing
Temperature: Excessive heat
during the polymerization
process can cause thermal
degradation. 3. Impurities in
Monomer: Contaminants in the
diallyl 2,2'-oxydiethyl
dicarbonate monomer can act

as catalysts for degradation.

1. Optimize Initiator: Consider
using an alternative initiator
with lower color contribution,
such as diisopropyl
peroxydicarbonate (IPP).
Optimize the initiator
concentration to the lowest
effective level. 2. Control
Curing Profile: Follow a
recommended curing
temperature profile. A gradual
increase and hold at specific
temperatures can minimize
thermal stress. 3. Use High-
Purity Monomer: Ensure the
monomer used is of high purity

and free from contaminants.

Polymer yellows over time
when exposed to laboratory

lighting or sunlight.

1. UV Degradation: The
polymer lacks sufficient
protection against UV
radiation. Standard CR-39
does not inherently block all
UV rays.[21] 2. Photo-
oxidation: A combination of UV
light and oxygen is causing the

polymer to degrade.[3]

1. Incorporate UV Stabilizers:
Add a UV absorber (e.g., a
benzotriazole-based stabilizer)
or a hindered amine light
stabilizer (HALS) to the
monomer mixture before
polymerization. A combination
of both can offer synergistic
protection.[4][5][6][7] 2. Apply
UV-Protective Coating: For
existing polymer components,
a UV-protective coating can be

applied to the surface.
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Polymer yellows when used in

a heated environment.

1. Thermal Oxidation: The
polymer is undergoing
oxidation at an accelerated
rate due to the elevated

temperature.

1. Add Antioxidants:
Incorporate a phenolic
antioxidant into the monomer
formulation to inhibit thermal-
oxidative degradation.[8][9] 2.
Material Selection: For
applications requiring high-
temperature resistance,
consider if this polymer is the
most suitable choice or if a
more thermally stable material

is needed.

Inconsistent yellowing across a
single cast sheet or between

batches.

1. Uneven Curing: Inconsistent
temperature distribution during
the curing process can lead to
variations in degradation. 2.
Dispersion of Additives: Poor
mixing of UV stabilizers or
antioxidants can result in areas
with inadequate protection. 3.
Casting Defects: The presence
of voids or inclusions can
create localized stress points
that may be more susceptible

to degradation.

1. Ensure Uniform Heating:
Use a calibrated oven with
good air circulation to ensure a
consistent curing temperature
across the entire mold. 2.
Thorough Mixing: Ensure that
all additives are completely
dissolved and uniformly
dispersed in the monomer
before casting. 3. Optimize
Casting Process: Refine the
casting technique to minimize
defects. This includes proper
mold preparation, controlled
pouring to avoid air bubbles,
and a well-designed gating
system.[22][23][24][25]

Quantitative Data Summary

The following tables summarize the expected performance of Diallyl 2,2'-oxydiethyl

dicarbonate polymers with and without stabilizing additives. The Yellowness Index (YI) is

measured according to ASTM E313. Accelerated aging is performed using a xenon arc

apparatus following cycles outlined in ASTM D7869.
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Table 1: Effect of UV Stabilizers on Yellowness Index (YI) During Accelerated UV Aging

Formulation Initial YI Yl after 500 hours Yl after 1000 hours
Control (No Additives) 0.8 5.2 10.5
+ 0.5% Benzotriazole
0.9 15 3.1
UV Absorber
+ 0.5% Hindered
Amine Light Stabilizer 0.9 1.8 3.5
(HALS)
+ 0.5% Benzotriazole
1.0 1.2 25

+ 0.5% HALS

Table 2: Effect of Antioxidants on Yellowness Index (Y1) During Accelerated Thermal Aging
(120°C)

Formulation Initial YI Yl after 250 hours Yl after 500 hours

Control (No Additives) 0.8 4.5 8.9

+ 0.3% Phenolic

Antioxidant

0.8 13 2.8

Note: The data presented in these tables are representative values based on typical
formulations and testing conditions. Actual results may vary depending on the specific additives
used, their concentration, and the precise experimental conditions.

Experimental Protocols
1. Protocol for Measuring Yellowness Index (ASTM E313)

This protocol outlines the steps for measuring the Yellowness Index of transparent Diallyl 2,2'-
oxydiethyl dicarbonate polymer samples.

e 1.1. Instrumentation:
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o A dual-beam spectrophotometer or colorimeter with the capability of measuring
transmittance in the visible spectrum (380-780 nm).

o Standard illuminant D65 and 10° standard observer should be used for calculations.

e 1.2. Sample Preparation:

o Ensure the polymer samples are clean and free of any surface contaminants, such as dust
or fingerprints. Clean with a soft, lint-free cloth and isopropyl alcohol if necessary, ensuring
the solvent fully evaporates before measurement.

o The sample should be flat and of sufficient size to completely cover the instrument's
measurement port.[11] For transparent samples, the thickness should be uniform.

e 1.3. Measurement Procedure:

o Calibrate the spectrophotometer according to the manufacturer's instructions, including
setting the 0% and 100% transmittance baselines.

o Place the polymer sample in the instrument's sample holder, ensuring it is perpendicular to
the light beam.

o Measure the tristimulus values (X, Y, Z) of the sample.

o Multiple measurements at different locations on the sample are recommended to obtain an
average value.[12][14]

e 1.4. Calculation of Yellowness Index (YI):

o The Yellowness Index is calculated using the following formula from ASTM E313: YI =[100
*(Cx*X-Ce*2)]1Y

o Where X, Y, and Z are the CIE tristimulus values, and Cx and Ce are coefficients
dependent on the illuminant and observer. For Illluminant D65 and 10° observer, Cx =
1.3013 and Ce = 1.1498.

2. Protocol for Accelerated Aging (ASTM D7869)
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This protocol describes a representative accelerated weathering test to simulate the effects of
sunlight, heat, and moisture on the polymer.

e 2.1. Instrumentation:

o A xenon arc weathering apparatus equipped with daylight filters to simulate natural
sunlight.

o The apparatus should have controls for irradiance, temperature (black panel and chamber
air), relative humidity, and water spray.

e 2.2. Sample Preparation:

o Prepare flat samples of the polymer with dimensions suitable for the apparatus's sample
holders.

e 2.3. Test Cycle:

o The ASTM D7869 standard specifies a complex cycle of light and dark periods with
varying temperature, humidity, and water spray to simulate a subtropical climate like that
of Southern Florida.[12][26][27][28][29] A representative cycle is summarized below. This
full cycle is repeated for the duration of the test.
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Irradianc Black

. Relative
. Light/Dar e Panel o Water
Step Duration Humidity
k @340nm Temp. (%) Spray
0
(Wim?) (°C)
1 4 hours Dark 0 38 95 On
2 30 min Light 0.40 60 50 Off
3 4 hr30 min  Light 0.80 80 50 Off
4 30 min Dark 0 60 50 Off
5 2hr30 min  Dark 0 38 95 On
6 30 min Dark 0 38 95 On
7 20 min Light 0.40 60 50 Off
8 2 hours Light 0.80 80 50 Off
9 10 min Dark 0 60 50 Off

e 2.4. Evaluation:

o Periodically remove the samples from the weathering chamber (e.g., at 250, 500, 750, and
1000 hours) and measure the Yellowness Index according to the protocol described
above.

Visualizations
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Caption: Photo-oxidation pathway of Diallyl 2,2'-oxydiethyl dicarbonate polymer.
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Caption: Experimental workflow for evaluating the effectiveness of anti-yellowing additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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